Cas no 2228509-20-2 (3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228509-20-2
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 6012354
• PubChem ID: 165711679
• Update Time: 2025-05-21

3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol
• EN300-1988671
• 2228509-20-2

• Inchi： 1S/C10H9ClF2O3/c11-7-3-6(10(12,13)1-2-14)4-8-9(7)16-5-15-8/h3-4,14H,1-2,5H2
• InChI Key： NPIXEOXBOCWLIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C(CCO)(F)F

Computed Properties

• Exact Mass: 250.0208282g/mol
• Monoisotopic Mass: 250.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228509-20-2)

The compound 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228509-20-2) is a fluorinated organic molecule with a unique structural framework, combining a 1,3-dioxaindan core with a difluoropropanol side chain. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of both chloro and difluoro substituents enhances its potential for selective interactions in biological systems, a feature increasingly sought after in modern drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. Researchers are actively exploring 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol as a building block for small-molecule therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. Its structural motifs align with trends in fragment-based drug design, a hot topic in medicinal chemistry forums and AI-driven molecular optimization platforms.

The synthesis of this compound often involves multi-step organic reactions, including halogenation and nucleophilic substitution, which are frequently searched terms in academic databases. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for applications in high-throughput screening assays. These methodologies are central to discussions in cheminformatics communities, where users often query "how to validate fluorinated intermediates" or "best practices for heterocyclic compound purification."

From an industrial perspective, CAS No. 2228509-20-2 is gaining attention in custom synthesis catalogs, with suppliers highlighting its role in preclinical research. Its logP and hydrogen-bonding capacity—frequently calculated parameters in AI-based drug-likeness predictions—suggest favorable membrane permeability, a key consideration for blood-brain barrier penetration. These attributes resonate with trending searches such as "fluorine in CNS drugs" or "optimizing solubility of dioxaindan derivatives."

Environmental and regulatory aspects of 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-ol are also under scrutiny, aligning with the broader focus on green chemistry principles. Researchers are investigating biodegradation pathways and eco-friendly synthetic routes, topics that dominate sustainability-focused conferences. This dual emphasis on functionality and environmental safety makes the compound a compelling case study for benign-by-design initiatives.

In summary, CAS No. 2228509-20-2 exemplifies the convergence of structural innovation and practical applicability in contemporary chemistry. Its relevance to drug discovery pipelines, coupled with its alignment with computational chemistry trends, ensures sustained interest across both academic and industrial sectors. As the scientific community continues to explore heterocyclic fluorinated scaffolds, this compound stands out as a versatile candidate for future breakthroughs.